Technical Guide: Mechanism of Action of JH-X-119-01, a Covalent IRAK1 Inhibitor
Technical Guide: Mechanism of Action of JH-X-119-01, a Covalent IRAK1 Inhibitor
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
JH-X-119-01 is a potent and highly selective, covalent inhibitor of Interleukin-1 Receptor-Associated Kinase 1 (IRAK1), a critical signaling node in innate immunity pathways. By irreversibly binding to a specific cysteine residue within the IRAK1 kinase domain, JH-X-119-01 effectively blocks its kinase activity. This targeted inhibition leads to the downstream suppression of the NF-κB signaling cascade, a key driver of inflammatory responses. This document provides a comprehensive overview of the mechanism of action of JH-X-119-01, supported by quantitative data, detailed experimental protocols, and visual representations of the underlying biological and experimental frameworks.
Mechanism of Action
JH-X-119-01 functions as a targeted covalent inhibitor of IRAK1. Its mechanism of action can be detailed as follows:
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Selective and Covalent Binding: JH-X-119-01 is designed to specifically target IRAK1. It forms an irreversible covalent bond with the cysteine 302 residue within the kinase domain of IRAK1[1][2]. This covalent linkage is crucial for its high potency and prolonged duration of action. The irreversible nature of this binding effectively removes IRAK1 from the active signaling pool.
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Inhibition of Kinase Activity: By binding to the kinase domain, JH-X-119-01 allosterically inhibits the catalytic activity of IRAK1. This prevents the autophosphorylation of IRAK1 and its subsequent phosphorylation of downstream substrates, which are essential for signal propagation.
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Downstream Pathway Inhibition: IRAK1 is a key component of the Myddosome complex, which is activated by Toll-like receptors (TLRs) and the Interleukin-1 receptor (IL-1R)[1]. Upon activation, IRAK1 phosphorylates and activates downstream signaling molecules, leading to the activation of the transcription factor NF-κB. By inhibiting IRAK1, JH-X-119-01 effectively blocks the phosphorylation and subsequent degradation of IκBα, the inhibitory subunit of NF-κB. This prevents the translocation of NF-κB into the nucleus and the transcription of pro-inflammatory genes, such as IL-6 and TNF-α[1][3].
Data Presentation
The following tables summarize the quantitative data for JH-X-119-01, demonstrating its potency, selectivity, and cellular activity.
Table 1: Biochemical Potency and Selectivity of JH-X-119-01
| Target | Assay Type | IC50 (nM) | Reference(s) |
| IRAK1 | Biochemical Kinase Assay | 9.3 | [1] |
| IRAK4 | Biochemical Kinase Assay | >10,000 | [1][2] |
| YSK4 | KinomeScan | 57 | [2] |
| MEK3 | KinomeScan | Off-target | [2] |
Table 2: Cellular Activity of JH-X-119-01 in MYD88-Mutated B-Cell Lymphoma Cell Lines
| Cell Line | Cell Type | EC50 (µM) | Reference(s) |
| HBL-1 | ABC-DLBCL | 12.10 | [1][4] |
Experimental Protocols
Detailed methodologies for key experiments are provided below to enable replication and further investigation.
IRAK1 Biochemical Kinase Inhibition Assay (ADP-Glo™ Format)
This protocol outlines the determination of the in vitro potency of JH-X-119-01 against IRAK1.
Materials:
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Recombinant human IRAK1 enzyme
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Myelin Basic Protein (MBP) as a substrate
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ATP
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Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)
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JH-X-119-01 (or other test compounds)
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ADP-Glo™ Kinase Assay Kit (Promega)
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White, opaque 384-well plates
Procedure:
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Compound Preparation: Prepare a serial dilution of JH-X-119-01 in DMSO. Further dilute in Kinase Assay Buffer to the desired final concentrations.
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Reaction Setup: In a 384-well plate, add the test compound, recombinant IRAK1 enzyme, and the substrate (MBP).
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Initiation of Reaction: Initiate the kinase reaction by adding ATP. The final reaction volume is typically 5-10 µL.
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Incubation: Incubate the reaction mixture at 30°C for a specified time (e.g., 60 minutes).
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Termination and ADP Detection:
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Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.
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Add Kinase Detection Reagent to convert the generated ADP to ATP and produce a luminescent signal. Incubate for 30-60 minutes at room temperature.
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Data Acquisition: Measure the luminescence using a plate reader.
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Data Analysis: Calculate the percent inhibition for each compound concentration relative to a no-inhibitor control. Determine the IC50 value by fitting the data to a four-parameter logistic dose-response curve.
Cell Viability Assay (CellTiter-Glo® Luminescent Assay)
This protocol measures the effect of JH-X-119-01 on the viability of cancer cell lines.
Materials:
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MYD88-mutated B-cell lymphoma cell lines (e.g., HBL-1)
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Cell culture medium and supplements
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JH-X-119-01 (or other test compounds)
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CellTiter-Glo® Luminescent Cell Viability Assay Kit (Promega)
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White, opaque 96-well plates
Procedure:
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Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.
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Compound Treatment: Treat the cells with a serial dilution of JH-X-119-01. Include a vehicle control (DMSO).
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Incubation: Incubate the cells for a specified duration (e.g., 72 hours) at 37°C in a humidified CO₂ incubator.
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Assay Procedure:
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Equilibrate the plate to room temperature for 30 minutes.
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Add CellTiter-Glo® Reagent to each well.
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Mix on an orbital shaker for 2 minutes to induce cell lysis.
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Incubate at room temperature for 10 minutes to stabilize the luminescent signal.
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Data Acquisition: Measure the luminescence using a plate reader.
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Data Analysis: Calculate the percent viability for each treatment condition relative to the vehicle control. Determine the EC50 value by fitting the data to a dose-response curve.
Western Blot for Phosphorylated NF-κB p65
This protocol is used to assess the effect of JH-X-119-01 on the phosphorylation of the NF-κB p65 subunit, a key indicator of NF-κB pathway activation.
Materials:
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Cell line of interest (e.g., macrophages or lymphoma cells)
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Lipopolysaccharide (LPS) or other stimuli to activate the NF-κB pathway
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JH-X-119-01
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Lysis buffer containing protease and phosphatase inhibitors
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Primary antibodies: anti-phospho-NF-κB p65 (Ser536) and anti-total NF-κB p65
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HRP-conjugated secondary antibody
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Chemiluminescent substrate
Procedure:
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Cell Treatment: Plate cells and treat with JH-X-119-01 for a specified pre-incubation time.
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Stimulation: Stimulate the cells with LPS (e.g., 100 ng/mL) for a short period (e.g., 15-30 minutes) to induce NF-κB phosphorylation.
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Cell Lysis: Wash the cells with ice-cold PBS and lyse them in lysis buffer.
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Protein Quantification: Determine the protein concentration of the lysates using a standard protein assay (e.g., BCA assay).
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SDS-PAGE and Transfer:
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Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis.
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Transfer the separated proteins to a PVDF or nitrocellulose membrane.
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Immunoblotting:
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Block the membrane with a suitable blocking buffer (e.g., 5% BSA in TBST) for 1 hour at room temperature.
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Incubate the membrane with the primary antibody against phospho-NF-κB p65 overnight at 4°C.
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Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
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Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.
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Stripping and Re-probing: The membrane can be stripped and re-probed with an antibody against total NF-κB p65 to confirm equal protein loading.
Intact Protein Mass Spectrometry for Covalent Binding Confirmation
This protocol confirms the covalent modification of IRAK1 by JH-X-119-01.
Materials:
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Recombinant human IRAK1 protein
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JH-X-119-01
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Reaction buffer
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LC-MS system
Procedure:
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Incubation: Incubate recombinant IRAK1 with an excess of JH-X-119-01 in a reaction buffer for a specified time to allow for covalent bond formation. A control sample with IRAK1 and vehicle (DMSO) should be prepared in parallel.
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Sample Preparation: Desalt the protein samples to remove unreacted compound and buffer components.
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LC-MS Analysis:
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Inject the desalted protein samples into a liquid chromatography system coupled to a high-resolution mass spectrometer.
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Separate the protein from any remaining small molecules.
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Data Acquisition: Acquire mass spectra of the intact protein.
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Data Analysis: Deconvolute the mass spectra to determine the molecular weight of the protein. A mass shift corresponding to the molecular weight of JH-X-119-01 in the treated sample compared to the control confirms covalent binding.
In Vivo Lipopolysaccharide (LPS)-Induced Sepsis Mouse Model
This protocol evaluates the in vivo efficacy of JH-X-119-01 in a model of severe systemic inflammation.
Materials:
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C57BL/6 mice (or other appropriate strain)
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Lipopolysaccharide (LPS) from E. coli
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JH-X-119-01 formulated for in vivo administration
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Vehicle control
Procedure:
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Acclimatization: Acclimatize the mice to the experimental conditions for at least one week.
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Dosing: Administer JH-X-119-01 (e.g., 5 or 10 mg/kg) or vehicle to the mice via an appropriate route (e.g., intravenous or intraperitoneal injection).
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Induction of Sepsis: After a specified pre-treatment time, induce sepsis by intraperitoneal injection of a lethal or sub-lethal dose of LPS (e.g., 20 mg/kg).
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Monitoring: Monitor the mice for signs of sepsis, including lethargy, piloerection, and changes in body temperature. Record survival over a period of several days.
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Cytokine Analysis (Optional): At a specified time point post-LPS injection, collect blood samples to measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the serum using ELISA or a multiplex assay.
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Data Analysis: Compare the survival curves between the treated and vehicle groups using Kaplan-Meier analysis. Analyze cytokine levels using appropriate statistical tests.
Mandatory Visualization
The following diagrams were generated using Graphviz (DOT language) to illustrate key concepts.
Caption: Signaling pathway of IRAK1-mediated NF-κB activation and its inhibition by JH-X-119-01.
Caption: Experimental workflow for the characterization of JH-X-119-01.
